Cas no 2172085-87-7 (2-(cyclopropylmethyl)-1,2-dimethylcyclopentan-1-ol)

• Product Name: 2-(cyclopropylmethyl)-1,2-dimethylcyclopentan-1-ol
• CAS No: 2172085-87-7
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 6240412
• PubChem ID: 165607781
• Update Time: 2025-06-15

2-(cyclopropylmethyl)-1,2-dimethylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylmethyl)-1,2-dimethylcyclopentan-1-ol
• 2172085-87-7
• EN300-1634694

• Inchi： 1S/C11H20O/c1-10(8-9-4-5-9)6-3-7-11(10,2)12/h9,12H,3-8H2,1-2H3
• InChI Key： WFIBBRFYGAESNL-UHFFFAOYSA-N
• SMILES： OC1(C)CCCC1(C)CC1CC1

Computed Properties

• Exact Mass: 168.151415257g/mol
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(cyclopropylmethyl)-1,2-dimethylcyclopentan-1-ol

Exploring the Unique Properties and Applications of 2-(cyclopropylmethyl)-1,2-dimethylcyclopentan-1-ol (CAS No. 2172085-87-7)

In the realm of organic chemistry, 2-(cyclopropylmethyl)-1,2-dimethylcyclopentan-1-ol (CAS No. 2172085-87-7) stands out as a fascinating compound with a unique structural framework. This molecule, characterized by its cyclopropylmethyl and dimethylcyclopentan-1-ol moieties, has garnered attention for its potential applications in pharmaceuticals, fragrances, and specialty chemicals. Researchers and industry professionals are increasingly exploring its synthesis, properties, and utility, making it a subject of interest in both academic and industrial settings.

The molecular structure of 2-(cyclopropylmethyl)-1,2-dimethylcyclopentan-1-ol combines a cyclopentane ring with a hydroxyl group and a cyclopropylmethyl substituent. This arrangement imparts distinct steric and electronic properties, which are critical for its reactivity and interaction with other molecules. The presence of the cyclopropylmethyl group, in particular, is noteworthy due to its strained ring system, which can influence the compound's stability and reactivity. Such features make this compound a valuable candidate for studying ring strain effects and their implications in synthetic chemistry.

One of the most searched questions about 2-(cyclopropylmethyl)-1,2-dimethylcyclopentan-1-ol revolves around its synthesis. The compound can be synthesized through multi-step organic reactions, often involving the alkylation of cyclopentanone derivatives followed by reduction or Grignard reactions. Researchers are particularly interested in optimizing these synthetic routes to improve yield and purity, which are essential for scaling up production. Additionally, the compound's dimethylcyclopentan-1-ol core is a versatile intermediate, enabling further functionalization for tailored applications.

In the pharmaceutical industry, 2-(cyclopropylmethyl)-1,2-dimethylcyclopentan-1-ol has been explored as a building block for drug development. Its unique structure offers potential for modulating biological activity, particularly in targeting enzymes or receptors. For instance, the cyclopropylmethyl group is known to enhance metabolic stability, a property highly sought after in drug design. While the compound itself is not a drug, its derivatives could play a role in developing new therapeutics for conditions such as inflammation or neurological disorders.

The fragrance industry also shows interest in 2-(cyclopropylmethyl)-1,2-dimethylcyclopentan-1-ol due to its potential as a scent modifier or fixative. The compound's dimethylcyclopentan-1-ol backbone can contribute to woody or earthy notes, making it a candidate for perfumery applications. Perfumers and chemists are continually searching for novel molecules to create unique olfactory experiences, and this compound's structural features align with that quest.

From an environmental and sustainability perspective, the synthesis and use of 2-(cyclopropylmethyl)-1,2-dimethylcyclopentan-1-ol raise questions about green chemistry practices. Researchers are investigating eco-friendly synthetic methods, such as catalytic processes or solvent-free reactions, to minimize waste and energy consumption. This aligns with the broader trend of sustainable chemical production, a topic frequently searched by professionals and enthusiasts alike.

Another area of interest is the compound's potential role in material science. The cyclopropylmethyl and dimethylcyclopentan-1-ol groups could be incorporated into polymers or coatings to modify properties like flexibility or thermal stability. As industries seek advanced materials with tailored characteristics, compounds like this one may offer innovative solutions.

In conclusion, 2-(cyclopropylmethyl)-1,2-dimethylcyclopentan-1-ol (CAS No. 2172085-87-7) is a multifaceted compound with promising applications across various fields. Its unique structure, combined with the growing demand for specialized chemicals, positions it as a molecule worth watching. Whether in drug discovery, fragrance design, or sustainable chemistry, this compound exemplifies the intersection of innovation and practicality in modern chemistry.